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Compound of Interest

Compound Name: 6-Bromohexanoic acid

Cat. No.: B134931

Essential Safety and Handling Guide for 6-
Bromohexanoic Acid

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 6-Bromohexanoic acid. Adherence
to these procedures is critical for ensuring personal safety and proper disposal.

Chemical Identifier:

» Name: 6-Bromohexanoic acid
e Synonyms: 6-Bromocaproic acid
e CAS Number: 4224-70-8

Hazard Summary: 6-Bromohexanoic acid is classified as a corrosive solid that causes severe
skin burns and eye damage[1]. It is crucial to handle this chemical with appropriate personal
protective equipment in a controlled laboratory environment.

Personal Protective Equipment (PPE) and Safety
Measures
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Proper PPE is mandatory to prevent contact and exposure. The following table summarizes the

required equipment.

PPE Category Item

Specification

Rationale

Eye and Face Safety Goggles &

Protection Face Shield

Chemical splash
goggles are required.
A face shield should
be used in conjunction
with goggles,
especially when there
is a risk of

splashing[2].

Protects against
severe eye damage
from dust or
splashes[1][3].

) Chemical-Resistant
Hand Protection
Gloves

Nitrile, neoprene, or
PVC gloves are
suitable[3]. Check
manufacturer's

compatibility data.

Prevents severe skin

burns upon contact[1].

Chemical-Resistant

Body Protection )
Clothing

Lab coat is standard.
A chemical-resistant
apron or coveralls
should be worn over
the lab coat when
handling larger
quantities or when
there is a splash
potential[3][4].

Protects skin from
exposure to corrosive

dust or spills[5].

Respiratory Protection  Dust Mask

An N95 (US) or
equivalent dust mask
should be used,
especially when
handling the solid
form where dust

generation is possible.

Prevents irritation of
the respiratory tract
from inhaled dust[6].
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Operational Plan: Step-by-Step Handling Protocol

All handling of 6-Bromohexanoic acid must be performed within a certified chemical fume
hood to minimize inhalation exposure[1][5].

e Preparation:
o Ensure an eyewash station and emergency shower are accessible and unobstructed[2].

o Confirm that a spill kit containing a neutralizer for acids (e.g., sodium bicarbonate or
calcium carbonate) is available[2][4].

o Don all required PPE as specified in the table above.

» Weighing and Transfer:
o Handle the solid chemical carefully to minimize dust formation[1][5].
o Use a scoop or spatula for transfers.

o If dissolving, always add the 6-Bromohexanoic acid slowly to the solvent with stirring.
Never add solvent to the solid in bulk.

e During Reaction:
o Keep the reaction vessel within the fume hood.
o Keep containers tightly closed when not in use[1].

o Be aware of incompatible materials such as strong oxidizing agents, strong acids, and
strong bases[1].

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling[1][5].

o Clean the work area, ensuring any residual dust is decontaminated and collected for
proper disposal.
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o Remove and properly store or dispose of PPE. Contaminated clothing must be washed
before reusel[5].

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

¢ \Waste Collection:

o Collect all waste containing 6-Bromohexanoic acid, including contaminated consumables
(e.q., gloves, weigh boats, paper towels), in a designated, properly labeled hazardous
waste container[1][5].

o The container must be resistant to corrosive materials[7].
o Waste Labeling:

o Label the waste container clearly with "Hazardous Waste," the full chemical name "6-
Bromohexanoic acid,” and the associated hazards (Corrosive).

o Waste Storage:

o Store the sealed waste container in a designated satellite accumulation area or central
hazardous waste storage area.

o Ensure the storage area is cool, dry, and well-ventilated[1].
o Final Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed professional waste disposal service[1][5].

o Do not discharge 6-Bromohexanoic acid or its containers into drains or the
environment[1]. Chemical waste generators must adhere to all local, regional, and national
hazardous waste regulations[1].
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Emergency Procedures

o Skin Contact: Immediately remove contaminated clothing and flush the affected skin with
copious amounts of water for at least 15 minutes. Seek immediate medical attention[2][4][5].

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical
attention[1][5].

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If breathing is difficult, give oxygen. Seek immediate medical attention[1][5].

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately[1][5].
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Workflow for Safe Handling of 6-Bromohexanoic Acid

1. Preparation

Verify Emergency Equipment
(Eyewash, Shower, Spill Kit)

:

Don Required PPE
(Goggles, Face Shield, Gloves, Coat)

Proceed to Handling

2. Handling (ig Fume Hood)

Weigh and Transfer Chemical
(Minimize Dust)

;

Conduct Experiment

Experiment Complete

3. Post-HandIin; & Cleanup

Decontaminate Work Area

Generate Waste

4. Waste Disposal

Collect Waste in

Wash Hands Thoroughly Labeled Corrosive-Resistant Container

l

Remove and Doff PPE

Store in Designated
Hazardous Waste Area

Arrange for Professional Disposal
(via EHS)
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Caption: Workflow for the safe handling of 6-Bromohexanoic acid from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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